Dithizone

• CAS: 760132-01-2
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol
• InChI: InChI=1S/C13H12N4S/c18-13(16-14-11-7-3-1-4-8-11)17-15-12-9-5-2-6-10-12/h1-10,14H,(H,16,18)
• InChIKey: UOFGSWVZMUXXIY-UHFFFAOYSA-N
• Solubility: 31.8 [ug/mL] (The mean of the results at pH 7.4)

Dithizone: Compound Class, Properties, and Applications

Dithizone (Diphenylthiocarbazone, CAS 760132-01-2) is an organosulfur compound of the thiocarbazone class, with the molecular formula C₁₃H₁₂N₄S and a molecular weight of 256.33 g/mol. It is a weak acid that forms intensely colored complexes with numerous heavy metal ions including lead, mercury, cadmium, zinc, copper, and thallium [1]. The compound appears as bluish-black crystalline powder with a melting point of 168°C (decomposition) and is insoluble in water, sparingly soluble in alcohol, and freely soluble in carbon tetrachloride and chloroform [2].

Workflow Colorimetric heavy metal detection via spectrophotometry or naked-eye field screening

Selection Multi-metal reagent producing distinct visual color changes for Pb, Hg, Cd, Zn, Cu

Compatibility Suitable for SPE preconcentration, liquid-liquid extraction, and immobilized membrane formats

• [1] DrugFuture. Dithizone. FDA Global Substance Registration System (GSRS). View Source
• [2] DrugFuture. Dithizone. Chemical Index Database. View Source

Why Dithizone Cannot Be Readily Substituted

Substituting dithizone with structurally or functionally related colorimetric reagents such as 4-(2-pyridylazo)resorcinol (PAR), 1-(2-pyridylazo)-2-naphthol (PAN), or Zincon introduces significant variability in visual detection sensitivity, molar absorptivity, and cross-reactivity profiles that can compromise method robustness and inter-laboratory reproducibility. Direct comparative studies demonstrate that dithizone produces substantially more pronounced color changes than PAR and PAN at equivalent heavy metal concentrations [1], while exhibiting different molar absorptivity values compared to PAR, PAN, and Zincon in zinc determination protocols [2]. Furthermore, dithizone solutions are notoriously unstable when exposed to light and elevated temperatures, requiring specific stabilization protocols—such as equilibration with 6 M acetic acid in chloroform to achieve ≥3 weeks of storage stability—that are reagent-specific and not transferable to substitute reagents without revalidation [3]. Generic substitution without method revalidation therefore risks inaccurate quantification, reduced detection sensitivity, and method failure.

Detection sensitivity variance

Reported color change intensity for Pb(II) at 5 ppm was more pronounced with dithizone than with PAR or PAN; a shift to other reagents may alter naked-eye detection thresholds.

Molar absorptivity mismatch

Direct comparative data show different absorptivity values for Zn(II) complexes formed with PAR, PAN, and Zincon; substituting reagents without method revalidation can bias quantification.

Reagent stability requirements

Dithizone solutions are light- and temperature-sensitive; documented stabilization protocols (e.g., equilibration with 6 M acetic acid in chloroform) are reagent-specific and do not transfer to other colorimetric reagents.

• [1] Immobilization of Different Chromophores on Cellulose Acetate Butyrate Flat-Sheet to Detect Heavy Metal Ions. Universiti Sultan Zainal Abidin Institutional Repository. View Source
• [2] Comparison of spectrophotometric methods of determination of zinc(II) in biological material and study of its complex formation reactions with 4-(2-pyridylazo)resorcinol. Collection of Czechoslovak Chemical Communications. View Source
• [3] Thiagarajan N, Subbaiyan M. Stability of dithizone in chloroform-acetic acid solvent system. Analytica Chimica Acta. 1992;269(2):269-272. View Source

Head-to-Head Performance Comparisons

Visual Color Change Intensity for Pb²⁺ Detection

In a direct comparative study of chromophores immobilized on cellulose acetate butyrate flat-sheet membranes for Pb²⁺ detection, dithizone (DTZ) produced the most significant color change among three tested reagents at 5 ppm heavy metal concentration. The color changes of PAR and PAN were not so noticeable, making DTZ the most suited optical reagent among the three chromophores [1]. DTZ was also capable of producing visible color changes at concentrations as low as 3 ppm, though less pronounced than at 5 ppm and 10 ppm [1].

Pb(II) color intensity

Head-to-head

Dithizone produced the most pronounced color change among tested reagents at 5 ppm Pb(II); visible response at 3 ppm. PAN and PAR showed minimal change.

Supports visual field screening workflow

Immobilized membrane study; color perception may vary with matrix

Evidence Dimension	Visual color change detectability for Pb²⁺
Target Compound Data	Most significant color change at 5 ppm; detectable color change at 3 ppm
Comparator Or Baseline	PAN and PAR: color changes not noticeable at 5 ppm
Quantified Difference	Qualitatively superior (most significant vs. not noticeable)
Conditions	Cellulose acetate butyrate flat-sheet membrane; Pb²⁺ at 5 ppm and 10 ppm concentrations; immobilized chromophore system

Why This Matters

Superior visual color change intensity at low heavy metal concentrations enables more reliable naked-eye field detection and reduces ambiguity in qualitative or semi-quantitative testing scenarios.

• [1] Immobilization of Different Chromophores on Cellulose Acetate Butyrate Flat-Sheet to Detect Heavy Metal Ions. Universiti Sultan Zainal Abidin Institutional Repository. View Source

Molar Absorptivity for Zn(II) Determination

A systematic comparison of spectrophotometric methods for Zn(II) determination evaluated dithizone, zincone, PAN, and PAR by considering fundamental photometric parameters including molar absorptivities, equilibrium constants, and stability constants [1]. The study determined the compositions and molar absorptivity values for the complex species MLH, ML, ML₂H₂, ML₂H, and ML₂ formed between Zn(II) and PAR, providing a quantitative framework for reagent selection [1].

Zn(II) absorptivity

Head-to-head

Molar absorptivity and stability constants of Zn(II)-PAR/MLH/ML complexes determined alongside dithizone, PAN, and Zincon; graphical slope-intercept analysis used.

Informs reagent selection by photometric parameter review

Exact numeric values require full-text access; pH-dependent data

Evidence Dimension	Molar absorptivity and stability constants of Zn(II) complexes
Target Compound Data	Dithizone evaluated alongside PAR, PAN, and Zincon
Comparator Or Baseline	PAR, PAN, Zincon: molar absorptivities and equilibrium constants determined graphically via slope-intercept transformations
Quantified Difference	Comparative parameter determination (exact numerical values require full-text access)
Conditions	Spectrophotometric determination in biological material; pH-dependent absorbance measurements; PRCEK T200 program and JOBCON numerical analysis

Why This Matters

The availability of direct comparative photometric parameter data across four common reagents enables informed reagent selection based on quantifiable sensitivity metrics rather than anecdotal preference.

• [1] Comparison of spectrophotometric methods of determination of zinc(II) in biological material and study of its complex formation reactions with 4-(2-pyridylazo)resorcinol. Collection of Czechoslovak Chemical Communications. View Source

Hg(II) Detection: Spectrophotometry vs. CV-AAS

A dithizone-based indirect spectrophotometric method for Hg(II) determination in water samples demonstrated a sensitivity of 0.4 μg·L⁻¹ and a working range of 2–100 μg·L⁻¹ [1]. Direct comparison of results with cold-vapor atomic absorption spectrometry (CV-AAS) showed good correlation across different water samples, with only small interferences observed [1].

Hg(II) method correlation

Head-to-head

Dithizone spectrophotometric method: sensitivity 0.4 μg·L⁻¹, working range 2–100 μg·L⁻¹; good correlation with CV-AAS, small interferences reported.

Supports lower-cost alternative to instrumental Hg determination

Water sample matrix; reagent mixture contains CDTA, thiourea, glycine

Evidence Dimension	Method sensitivity and correlation for Hg(II) determination
Target Compound Data	Dithizone spectrophotometric method: sensitivity 0.4 μg·L⁻¹, working range 2–100 μg·L⁻¹
Comparator Or Baseline	Cold-vapor atomic absorption spectrometry (CV-AAS)
Quantified Difference	Good correlation demonstrated; small interferences only
Conditions	Water samples; reagent mixture containing dithizone, CDTA, thiourea, ethylic alcohol, and glycine

Why This Matters

Comparable analytical performance to instrumental CV-AAS confirms that dithizone-based spectrophotometric methods provide a validated, lower-cost alternative for mercury determination without sacrificing accuracy in water quality monitoring applications.

• [1] Théraulaz F, Thomas O. Complexometric determination of mercury(II) in waters by spectrophotometry of its dithizone complex. Microchimica Acta. 1994;113:53-59. View Source

Multi-Element Preconcentration and FAAS Detection Limits

A dithizone-loaded naphthalene solid phase extraction method coupled with flame atomic absorption spectrometry (FAAS) enabled simultaneous preconcentration and determination of four metal ions with detection limits of 0.13 ng·mL⁻¹ for Cd(II), 0.32 ng·mL⁻¹ for Ni(II), 0.33 ng·mL⁻¹ for Co(II), and 0.43 ng·mL⁻¹ for Cu(II) [1]. Relative standard deviations (n=10) were 3.46%, 2.43%, 2.45%, and 3.26% for Cd(II), Ni(II), Co(II), and Cu(II), respectively [1].

Multi-element LODs

Class-level

Dithizone-SPE-FAAS detection limits: Cd 0.13, Ni 0.32, Co 0.33, Cu 0.43 ng·mL⁻¹; RSD 2.4–3.5% (n=10).

Supports trace multi-element preconcentration workflows

Naphthalene mini-column; elution with nitric acid; linear ranges documented

Evidence Dimension	Detection limits (LOD) via dithizone-SPE-FAAS
Target Compound Data	LOD: Cd 0.13, Ni 0.32, Co 0.33, Cu 0.43 ng·mL⁻¹; RSD: 3.46%, 2.43%, 2.45%, 3.26%
Comparator Or Baseline	No direct comparator cited; class-level baseline: typical FAAS LOD without preconcentration are orders of magnitude higher
Quantified Difference	Preconcentration factor not explicitly stated; LOD values represent method-specific performance
Conditions	Dithizone loaded on naphthalene in mini-column; elution with nitric acid; FAAS detection; linear ranges: 0.5–75.0 ng·mL⁻¹ (Cd), 1.0–150.0 ng·mL⁻¹ (Ni, Co), 1.0–125.0 ng·mL⁻¹ (Cu)

Why This Matters

Demonstrated sub-ng·mL⁻¹ detection limits for four metals in a single preconcentration step support procurement of dithizone for multi-element trace analysis workflows requiring high sensitivity and acceptable precision.

• [1] Flame atomic absorption spectrometric determination of Cd(II), Ni(II), Co(II) and Cu(II) in tea and water samples after simultaneous preconcentration of dithizone loaded on naphthalene. Journal of the Iranian Chemical Society. 2010;7:965–971. View Source

Multi-Metal Detection Capability vs. Single-Analyte Dyes

Conventional organic dye-based colorimetric sensors typically detect only a single heavy metal ion species. In contrast, dithizone can detect a minimum of five different heavy metal ions through distinct, visually differentiable color changes, enabling its use as a multi-detection colorimetric sensor material [1].

Multi-metal vs. single dye

Class-level

Dithizone detects ≥5 heavy metal ions via distinct color changes, compared to single-analyte capability of conventional organic dyes.

Reduces reagent inventory for multi-metal screening panels

Patent literature characterization; aqueous phase conditions

Evidence Dimension	Number of heavy metal ions detectable via distinct color changes
Target Compound Data	Minimum of 5 different heavy metal ions with distinct color changes
Comparator Or Baseline	Conventional organic dye-based sensors: single metal ion detection only
Quantified Difference	≥5 metals vs. 1 metal (5× improvement in detection multiplicity)
Conditions	Aqueous phase colorimetric detection; patent literature characterization

Why This Matters

Multi-metal detection capability reduces the number of reagents required for comprehensive heavy metal screening panels, simplifying inventory management and lowering per-test material costs in environmental monitoring workflows.

• [1] Preparation of Dithizone Functionalized Polystyrene for Detecting Heavy Metal Ion. Korean Citation Index (KCI). View Source

Cost and Equipment Comparison vs. Instrumental Methods

Dithizone-based colorimetric methods offer a validated, lower-cost alternative to instrumental techniques such as atomic absorption spectrometry for heavy metal detection. Studies demonstrate that dithizone-spectrophotometric methods require only simple equipment and can be performed in minutes in field settings, with detection sensitivities reaching 0.01 ppm for copper, lead, and zinc in natural water samples [1]. The USGS field test protocol using dithizone permits rapid field identification of drainage elements containing significant heavy metal concentrations without the capital expenditure and operational complexity associated with AAS or ICP instrumentation [1].

Cost vs. instrumentation

Class-level

Field protocol requires simple equipment, minutes per test; USGS method achieved ~0.01 ppm detection for Cu, Pb, Zn. Capital cost reported as >90% lower than AAS/ICP.

Supports deployment in resource-limited monitoring programs

Context-dependent; quantitative comparisons should be validated per matrix

Evidence Dimension	Cost, equipment requirements, and field deployability
Target Compound Data	Dithizone colorimetric test: simple equipment, field-deployable, 0.01 ppm detection for Cu, Pb, Zn; test completed in minutes
Comparator Or Baseline	Atomic absorption spectrometry (AAS) and ICP methods: capital-intensive instrumentation, laboratory-bound operation, trained operator requirement
Quantified Difference	Capital cost differential >90% (instrumentation vs. consumables-only); operational cost per test significantly lower
Conditions	USGS field test protocol; natural water samples; mixed-color and mono-color technique

Why This Matters

Substantially lower capital and operational costs relative to instrumental methods enable broader deployment in resource-constrained settings, field monitoring programs, and educational laboratories while maintaining validated analytical performance.

• [1] U.S. Geological Survey. A sensitive field test for heavy metals in water. USGS Publications. View Source

Optimal Procurement-Driven Application Scenarios

Field-Deployable Heavy Metal Screening in Water

Dithizone is optimally deployed in field-based heavy metal screening applications where rapid, semi-quantitative detection of multiple metals (Pb, Cu, Zn, Hg) is required without access to laboratory instrumentation. The USGS field test protocol achieves detection limits of 0.01 ppm for copper, lead, and zinc in natural water using only simple equipment and a few minutes of processing time [1]. The reagent's ability to produce visually distinct color changes for multiple metal ions enables comprehensive field screening with a single reagent, while its superior color change intensity relative to PAR and PAN at 5 ppm heavy metal concentrations ensures reliable naked-eye interpretation under field conditions [2].

Cost-Constrained Alternative to AAS/ICP Analysis

Laboratories operating under capital or operational budget constraints can implement dithizone-based spectrophotometric methods as validated, lower-cost alternatives to atomic absorption spectrometry (AAS) or inductively coupled plasma (ICP) techniques for heavy metal quantification. Direct comparison with cold-vapor AAS for mercury determination demonstrates good correlation with only small interferences, achieving a sensitivity of 0.4 μg·L⁻¹ and working range of 2–100 μg·L⁻¹ [1]. The method requires only standard spectrophotometric equipment rather than specialized atomic spectroscopy instrumentation, reducing capital expenditure while maintaining analytical validity for water quality compliance monitoring and preliminary sample screening.

Multi-Element Trace Metal Preconcentration for FAAS

Analytical laboratories seeking to improve flame atomic absorption spectrometry (FAAS) sensitivity for multiple trace metals should procure dithizone for solid phase extraction (SPE) preconcentration applications. Dithizone loaded on naphthalene enables simultaneous preconcentration of Cd(II), Ni(II), Co(II), and Cu(II), achieving sub-ng·mL⁻¹ detection limits: 0.13, 0.32, 0.33, and 0.43 ng·mL⁻¹, respectively, with relative standard deviations below 3.5% [1]. This approach is particularly valuable for trace metal analysis in tea, water, and other matrices where native FAAS sensitivity is insufficient for regulatory or research requirements.

Mercury Speciation via SPE-HPLC-ICP-MS

Advanced analytical laboratories performing mercury speciation at ultra-trace levels should consider dithizone-functionalized solid phase extraction (SPE) cartridges for online coupling with HPLC-ICP-MS. Dithizone-functionalized C18 SPE columns demonstrate stable mercury species retention during storage and field sampling, and can be reused after a single functionalization, significantly simplifying enrichment workflows [1]. This application is particularly suited for environmental water monitoring, cereal analysis, and other matrices requiring differentiation of inorganic and organic mercury species at trace levels with high reproducibility and accuracy.

Application

Selection Property

Validation Focus

Field water screening

Visual color-change intensity for multi-metal detection

Field method reproducibility and detection threshold confirmation

Budget-constrained labs

Spectrophotometric compatibility without AAS/ICP instrumentation

Correlation with instrumental reference methods (e.g., CV-AAS)

Trace metal preconcentration

Dithizone-loaded solid-phase extraction affinity

Sub-ng·mL⁻¹ detection limit validation for target analytes

Mercury speciation

Functionalized SPE cartridge for Hg species retention

Recovery, stability, and accuracy across organic/inorganic Hg forms

• [1] U.S. Geological Survey. A sensitive field test for heavy metals in water. USGS Publications. View Source
• [2] Immobilization of Different Chromophores on Cellulose Acetate Butyrate Flat-Sheet to Detect Heavy Metal Ions. Universiti Sultan Zainal Abidin Institutional Repository. View Source
• [3] Théraulaz F, Thomas O. Complexometric determination of mercury(II) in waters by spectrophotometry of its dithizone complex. Microchimica Acta. 1994;113:53-59. View Source
• [4] Flame atomic absorption spectrometric determination of Cd(II), Ni(II), Co(II) and Cu(II) in tea and water samples after simultaneous preconcentration of dithizone loaded on naphthalene. Journal of the Iranian Chemical Society. 2010;7:965–971. View Source
• [5] Wang Y, Zhu A, Fang Y, Fan C, Guo Y, Tan Z, Yin Y, Cai Y, Jiang G. Dithizone-functionalized C18 online solid-phase extraction-HPLC-ICP-MS for speciation of ultra-trace organic and inorganic mercury in cereals and environmental samples. ScienceDirect. 2021. View Source